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Compound of Interest

Compound Name: Squalene

Cat. No.: B164333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Squalene is a naturally occurring triterpene and a key intermediate in the biosynthesis of all

plant and animal sterols, including cholesterol and steroid hormones in the human body.[1][2][3]

This comprehensive technical guide provides an in-depth overview of the chemical structure,

physicochemical properties, biosynthesis, and biological significance of squalene, with a focus

on its relevance to research, and drug development.

Chemical Structure and Nomenclature
Squalene is a polyunsaturated hydrocarbon with a 30-carbon backbone.[4] Its chemical

structure consists of six isoprene units linked in a head-to-tail fashion, with the exception of the

central linkage which is tail-to-tail. This arrangement results in a symmetrical molecule with six

double bonds.

IUPAC Name: (6E,10E,14E,18E)-2,6,10,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-

hexaene[4]

CAS Registry Number: 111-02-4

Chemical Formula: C₃₀H₅₀

Molecular Weight: 410.72 g/mol
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The molecule's all-trans configuration at the double bonds is a key feature of its structure.

Physicochemical Properties
Squalene is a colorless to pale yellow oil with a faint, agreeable odor. It is practically insoluble

in water but soluble in many organic solvents.

Property Value Reference

Appearance Clear, slightly yellow liquid/oil

Odor Faint, agreeable

Density 0.858 g/cm³

Boiling Point 285 °C at 3.3 kPa (25 mmHg)

Melting Point -75 °C

Solubility in Water Practically insoluble

Solubility in Organic Solvents
Miscible with DMSO and

ethanol

Refractive Index (n_D^20) 1.494 - 1.4990

Viscosity 12 cP at 25 °C

Biosynthesis of Squalene
Squalene is synthesized in organisms via the mevalonate pathway, a critical metabolic route

for the production of isoprenoids. The biosynthesis begins with acetyl-CoA and proceeds

through a series of enzymatic steps to produce isopentenyl pyrophosphate (IPP) and

dimethylallyl pyrophosphate (DMAPP), the five-carbon building blocks of isoprenoids.

The key steps in the formation of squalene are:

Formation of Geranyl Pyrophosphate (GPP): IPP and DMAPP are condensed by geranyl

pyrophosphate synthase.
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Formation of Farnesyl Pyrophosphate (FPP): GPP reacts with another molecule of IPP,

catalyzed by farnesyl pyrophosphate synthase.

Formation of Squalene: Two molecules of FPP are joined tail-to-tail and reduced by NADPH,

a reaction catalyzed by the enzyme squalene synthase.

This pathway is a crucial control point for cholesterol synthesis and is the target of statin drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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